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Compound of Interest

D-Alanine ethyl ester
Compound Name:
hydrochloride

Cat. No.: B556077

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for D-
Alanine ethyl ester hydrochloride (CAS No. 6331-09-5). The following sections detail the
physical and chemical properties, hazard identification, handling and storage procedures,
exposure controls, and emergency measures. This document is intended to supplement, not
replace, institutional safety protocols and a thorough review of the full Safety Data Sheet (SDS)
before use. Information from related isomers (L- and DL-forms) has been included where
specific data for the D-isomer is not available, a fact that should be noted with caution.

Physicochemical Properties

A summary of the known physical and chemical properties of D-Alanine ethyl ester
hydrochloride is presented in Table 1. This data is essential for the proper design of
experiments and for understanding the compound's behavior under various conditions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b556077?utm_src=pdf-interest
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/product/b556077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula CsH11NO2-HCI [1]
Molecular Weight 153.61 g/mol [1]
Appearance White to off-white solid/powder  [2]
Melting Point 78-83°C [2]
Purity > 98% [1]
Optical Rotation [0]2°/D = -2 £ 2° (c=5 in water) [2]

N Soluble in DMSO (175 mg/mL
Solubility ) o [3]
with sonication)

Hygroscopicity Hygroscopic [4]

Hazard Identification and Classification

D-Alanine ethyl ester hydrochloride is classified as a hazardous substance. The known
hazard statements are summarized in Table 2. Researchers should assume the compound is
irritating to the eyes, skin, and respiratory system.

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Respiratory Irritation H335 May cause respiratory irritation

Signal Word: Warning

Safe Handling and Storage

Proper handling and storage are critical to minimizing exposure and maintaining the integrity of
D-Alanine ethyl ester hydrochloride.

Handling
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Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or a
face shield, chemical-resistant gloves, and a lab coat.[4] For operations that may generate
dust, a NIOSH-approved respirator is recommended.[6]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.[4] Wash hands
thoroughly after handling.[7] Do not eat, drink, or smoke in the laboratory.[7]

Dust Control: Minimize dust generation and accumulation.[8]

Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Moisture: Protect from moisture as the substance is hygroscopic.[6] Storing under an inert
atmosphere like argon is recommended.[6]

Temperature: Recommended storage is at ambient temperature or refrigerated (0 - 8 °C).[2]
[3] For solutions in solvent, store at -20°C for up to one month or -80°C for up to six months.

[3]

Incompatible Materials: Store away from strong oxidizing agents.[6]

The logical workflow for safe handling of D-Alanine ethyl ester hydrochloride is illustrated in

the following diagram.
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Safe Handling Workflow for D-Alanine Ethyl Ester Hydrochloride

Preparation

Review SDS and Protocols

:

Assess Risks

:

Select Appropriate PPE

Handling
\

Work in a Ventilated Area (Fume Hood)

:

Minimize Dust Generation

:

Avoid Contact with Skin, Eyes, and Clothing

:

Practice Good Housekeeping

Storage & Disposal

Store in a Tightly Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations
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Emergency Response Protocol

Incident Occurs

Spill or Exposure

For Spills
Immediate Response entainment & Cleanup (Spill)
Evacuate Area (if necessary) Administer First Aid Wear Appropriate PPE
Notify Supervisor/Emergency Services Contain Spill

;

Collect Material

;

Decontaminate Area

Follow-up

Document Incident Dispose of Waste Properly

Review and Revise Protocols

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b556077?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [D-Alanine Ethyl Ester Hydrochloride: A Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556077#d-alanine-ethyl-ester-hydrochloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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